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Compound of Interest

Compound Name: ALK4290 dihydrochloride

Cat. No.: B10860155 Get Quote

Technical Support Center: ALK4290
Dihydrochloride
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the long-term storage and handling of ALK4290
dihydrochloride.

Frequently Asked Questions (FAQs)
Q1: What is the recommended long-term storage condition for solid ALK4290
dihydrochloride?

A1: For long-term stability, solid ALK4290 dihydrochloride should be stored at -20°C.

Q2: How should I store stock solutions of ALK4290 dihydrochloride?

A2: Stock solutions should be aliquoted to avoid repeated freeze-thaw cycles. For storage up

to one month, -20°C is recommended. For longer-term storage, up to six months, it is advised

to store the aliquots at -80°C.[1]

Q3: What personal protective equipment (PPE) should I use when handling ALK4290
dihydrochloride?
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A3: While a specific Safety Data Sheet (SDS) for ALK4290 dihydrochloride is not publicly

available, it is recommended to follow standard laboratory safety protocols for handling potent

chemical compounds. This includes wearing protective gloves, a lab coat, and eye protection.

Work should be conducted in a well-ventilated area or a fume hood.

Q4: Is ALK4290 dihydrochloride light-sensitive?

A4: There is no specific information available regarding the light sensitivity of ALK4290
dihydrochloride. As a general precaution for chemical compounds, it is advisable to store it in

a light-protected container, such as an amber vial.
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Issue Possible Cause Recommended Solution

Difficulty dissolving the

compound in DMSO.

Insufficient mixing or

temperature.

Use ultrasonication and warm

the solution to 60°C to aid

dissolution. Ensure you are

using newly opened,

anhydrous DMSO as the

compound is hygroscopic.[1]

Precipitation observed in stock

solution after storage.

Improper storage or solvent

evaporation.

Ensure vials are sealed tightly.

If precipitation occurs upon

thawing, try warming the

solution and vortexing to

redissolve. Consider preparing

fresh stock solutions if the

precipitate does not dissolve.

Inconsistent experimental

results.

Compound degradation due to

improper storage or handling.

Avoid repeated freeze-thaw

cycles by preparing and

storing small aliquots. Ensure

the compound is stored at the

recommended temperatures.

Difficulty preparing an aqueous

solution for in vivo studies.

Low aqueous solubility of the

compound.

For in vivo applications, co-

solvents are necessary.

MedChemExpress provides

protocols for preparing

solutions or suspensions using

DMSO, PEG300, Tween-80,

saline, or corn oil.[1]

Data Presentation
Storage Conditions
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Form
Storage

Temperature
Duration Notes

Solid -20°C Long-term Protect from moisture.

Stock Solution -20°C Up to 1 month
Aliquot to avoid

freeze-thaw cycles.[1]

Stock Solution -80°C Up to 6 months
Aliquot to avoid

freeze-thaw cycles.[1]

Solubility

Solvent Concentration Method

DMSO 50 mg/mL (97.65 mM)
Ultrasonic and warming to

60°C.[1]

In Vivo Formulation Examples

Protocol Composition Solubility Resulting Solution

1

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 2.5 mg/mL (4.88

mM)
Clear solution[1]

2

10% DMSO, 90%

(20% SBE-β-CD in

Saline)

2.5 mg/mL (4.88 mM)

Suspended solution

(requires sonication)

[1]

3
10% DMSO, 90%

Corn Oil

≥ 2.5 mg/mL (4.88

mM)
Clear solution[1]

Experimental Protocols
Protocol 1: Preparation of a 50 mg/mL DMSO Stock Solution

Weigh the desired amount of ALK4290 dihydrochloride powder in a sterile, conical tube.
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Add the appropriate volume of fresh, anhydrous DMSO to achieve a final concentration of 50

mg/mL.

To facilitate dissolution, place the tube in an ultrasonic bath and warm it to 60°C until the

solid is completely dissolved.[1]

Once dissolved, allow the solution to cool to room temperature.

Dispense into smaller, single-use aliquots in light-protected vials.

Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term

storage (up to 6 months).[1]

Protocol 2: Preparation of a 2.5 mg/mL Clear Solution for In Vivo Administration

Prepare a 25 mg/mL stock solution of ALK4290 dihydrochloride in DMSO.

For a 1 mL final volume, take 100 µL of the 25 mg/mL DMSO stock solution.

Add 400 µL of PEG300 and mix thoroughly.

Add 50 µL of Tween-80 and mix until the solution is homogeneous.

Add 450 µL of saline to reach the final volume of 1 mL and mix well. The final concentration

of ALK4290 dihydrochloride will be 2.5 mg/mL.
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Workflow for Long-Term Storage and Handling of ALK4290 Dihydrochloride

Storage

Handling and Preparation

Solid Compound
Store at -20°C

Weigh Solid
(in ventilated area with PPE)

Retrieve for use

Stock Solution
(in DMSO)

Short-term Storage
-20°C (≤ 1 month)

Long-term Storage
-80°C (≤ 6 months)

Reconstitute in DMSO
(50 mg/mL with heat & sonication)

1. Dissolve

Aliquot into single-use vials

2. Dispense

3a. Store 3b. Store
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Caption: Workflow for proper storage and handling of ALK4290 dihydrochloride.
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Decision Tree for ALK4290 Dihydrochloride Solubility Issues

Compound not dissolving in DMSO?

Is the DMSO anhydrous and new?

Use fresh, anhydrous DMSO

No

Apply heat (60°C) and sonication?

Yes

Compound Dissolved

Yes

Still not dissolved

No

Consult detailed protocol or contact support

Click to download full resolution via product page

Caption: Troubleshooting solubility issues with ALK4290 dihydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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